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Compound of Interest

Compound Name: WAY-608094

Cat. No.: B15552400 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of WAY-100635 in aqueous

solutions. It includes troubleshooting guides, frequently asked questions (FAQs), detailed

experimental protocols, and visualizations of relevant signaling pathways to facilitate

successful experimentation.

I. Physicochemical Properties and Solubility Data
Understanding the fundamental physicochemical properties of WAY-100635 is crucial for

addressing solubility challenges. WAY-100635 is a weakly basic compound, and its solubility is

highly dependent on the pH of the solution and whether it is in its free base or salt form.

Table 1: Physicochemical Properties of WAY-100635
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Property Value Source

Molecular Formula C₂₅H₃₄N₄O₂ [1]

Molecular Weight 422.57 g/mol (Free Base) [1]

538.64 g/mol (Maleate Salt) [2]

Predicted pKa
~7.5 - 8.5 (for the most basic

nitrogen)

Predicted based on chemical

structure

Predicted logP ~4.5 - 5.5
Predicted based on chemical

structure

Table 2: Solubility of WAY-100635 and its Maleate Salt

Solvent
WAY-100635 (Free
Base)

WAY-100635
Maleate Salt

Source

Water Insoluble
Soluble up to 25-50

mM
[2][3][4]

Phosphate-Buffered

Saline (PBS)

Insoluble (at

physiological pH)

Potentially soluble, but

may precipitate

depending on final pH

and concentration.

Inferred from water

solubility and pKa

Dimethyl Sulfoxide

(DMSO)
≥42.3 mg/mL Soluble [5]

Ethanol Soluble Soluble
General chemical

knowledge

II. Frequently Asked Questions (FAQs) and
Troubleshooting Guide
This section addresses common issues encountered when working with WAY-100635 in

aqueous solutions.
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1. Why is my WAY-100635 (free base) not dissolving in water or PBS?

Answer: The free base form of WAY-100635 is practically insoluble in aqueous solutions at

neutral or alkaline pH.[3] As a weak base, it requires an acidic environment to become

protonated and, consequently, more soluble.

2. I dissolved WAY-100635 maleate salt in water, but it precipitated when I added it to my cell

culture medium. What happened?

Answer: This is a common issue related to pH changes. Cell culture media are typically

buffered to a physiological pH of around 7.4. When you add an acidic stock solution of WAY-

100635 maleate to this buffered medium, the pH of the final solution will be close to 7.4. At

this pH, the protonated, soluble form of WAY-100635 can convert back to its less soluble free

base form, leading to precipitation.
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medkoo.com/products/9597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation observed in aqueous solution

Are you using the free base or a salt form?

Free base

Free Base

Salt form (e.g., maleate)

Salt

Switch to a salt form (e.g., maleate) and dissolve in a slightly acidic buffer or water.

What is the pH of your final solution?

Acidic (pH < 6)

Neutral/Alkaline (pH ≥ 7)

Use sonication to aid dissolution.

Lower the pH of the final solution (if experimentally permissible). Prepare a concentrated stock in DMSO and dilute carefully into the aqueous medium while vortexing.

Filter-sterilize the final solution.

Solution remains clear
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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